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Compound Name: Potassium thiosulfate hydrate

CAS No.: 13446-67-8

Cat. No.: B075969

Get Quote

) volumetric standards.

Abstract & Strategic Relevance
While Sodium Thiosulfate is the ubiquitous standard for iodometric titrations, Potassium

Thiosulfate (KTS) is the requisite reagent in specific analytical workflows where sodium ions

interfere—such as in the analysis of certain pharmaceutical potassium salts, specific

agricultural nutrient assays, and specialized HPLC mobile phases.

However, KTS presents unique challenges:

Hygroscopicity: The solid hydrate (

) has variable water content, rendering direct gravimetric standard preparation impossible.[1]

Instability: Thiosulfate solutions are thermodynamically unstable, susceptible to acidity (sulfur

precipitation), oxidation by air, and bacterial decomposition (Thiobacillus thioparus).[1]
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This guide provides a rigorous, self-validating protocol to prepare a stable 0.1 N Potassium

Thiosulfate solution and standardize it against a primary standard (Potassium Iodate) to

achieve analytical accuracy.

Core Chemistry & Safety
The Redox Mechanism
The utility of thiosulfate lies in its quantitative reaction with iodine (

). Because iodine solutions are volatile and unstable, we generate iodine in situ using a primary
standard, Potassium Iodate (

), in an acidic environment.[1]

Generation of Iodine (Primary Reaction):

[1]

Titration (Standardization Reaction):

Material Safety Data (MSDS) Highlights
Potassium Thiosulfate: Irritant.[1] Avoid contact with strong acids (releases toxic

gas).[1]

Potassium Iodate: Oxidizer.[1][2] Keep away from reducing agents.[1]

Sulfuric Acid: Corrosive.[1][3] Handle with extreme care.

Reagents and Equipment
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Component Grade Role

Potassium Thiosulfate Hydrate ACS Reagent / Extra Pure Analyte (Titrant)

Potassium Iodate (

)
Primary Standard Grade Reference Standard

Potassium Iodide (KI) ACS Reagent (>99%) Source of Iodide ions

Potassium Carbonate (

)
ACS Reagent pH Stabilizer

Sulfuric Acid (

)
10% (v/v) Acidifier

Starch Indicator Soluble Starch Endpoint detection

Water Type I (Milli-Q), Boiled
Solvent (Boiled to remove

)

Protocol A: Preparation of 0.1 N Stock Solution
Target Concentration: ~0.1 N (0.1 M) Volume: 1 Liter Note: Since the solid is a hydrate with

variable water, we prepare a slightly concentrated solution and standardize it.

Step-by-Step Methodology
Water Preparation (Critical):

Boil 1.5 L of Type I deionized water for 10 minutes.

Reasoning: Boiling eliminates dissolved

(which causes acidity and sulfur precipitation) and kills bacteria.[1]

Cool to room temperature in a covered vessel.

Weighing the Solute:
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Calculate theoretical mass for anhydrous

(MW: 190.32 g/mol ).

For 1 L of 0.1 N:

.[1]

Action: Weigh 20.0 g of Potassium Thiosulfate Hydrate. (The excess accounts for the

hydration water).

Dissolution & Stabilization:

Transfer the solid to a clean 1 L volumetric flask.

Add ~500 mL of the cooled, boiled water.

Add 0.1 g of Potassium Carbonate (

).

Causality: This ensures a slightly alkaline pH (pH 7-9), preventing acid-catalyzed

decomposition.[1] We use the potassium salt to maintain cation purity, unlike standard

sodium thiosulfate protocols which use

.

Finalizing Volume:

Dilute to the mark with the boiled water.

Mix thoroughly by inversion.[1]

Aging (Mandatory):

Store the solution in an amber glass bottle in the dark for 24 hours before standardization.

Reasoning: Fresh thiosulfate solutions often exhibit a slight "demand" for iodine due to

minor impurities.[1] Aging allows these side reactions to stabilize, ensuring a constant titer

later.[1]
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Figure 1: Workflow for the preparation of stable Potassium Thiosulfate stock solution.

Protocol B: Standardization (Iodometric Titration)[1]
This process assigns the "True Normality" to your solution.

Preparation of Primary Standard ( )[2][4]
Dry pure Potassium Iodate (

) at 120°C for 2 hours. Cool in a desiccator.

Weigh accurately 0.3567 g of

.

Dissolve in water and dilute to exactly 100 mL in a volumetric flask.

Result: This is exactly 0.1 N (0.01667 M) regarding oxidizing power (since 1 mol

= 6 equivalents).[1]

Titration Procedure
Perform in triplicate.

Aliquot: Pipette 25.0 mL of the standard 0.1 N

solution into a 250 mL Erlenmeyer flask.

Iodide Excess: Add 2.0 g of solid Potassium Iodide (KI) (iodate-free) and swirl to dissolve.
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Acidification: Add 10 mL of 10%

.

Observation: The solution will instantly turn dark brown/reddish due to liberated Iodine (

).[1]

Titration (Part 1): Titrate immediately with your Potassium Thiosulfate stock solution.[1]

Swirl constantly.[1]

Stop when the solution turns a pale straw yellow.

Indicator: Add 2 mL of Starch Solution.

Observation: Solution turns dark blue/black.[1]

Titration (Part 2): Continue adding Thiosulfate dropwise.

Endpoint: The sharp transition from Blue to Colorless.

Calculation
Where:

[1]

[1]
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In-Situ Iodine Generation

Titration
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Figure 2: Reaction logic for Iodometric Standardization.

Stability & Troubleshooting
Stability Profile
Potassium Thiosulfate is less stable than Potassium Iodate.[1]
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Shelf Life: 1-2 months if stored properly (Dark, capped,

).[1]

Re-Standardization: Mandatory every 2 weeks or if visible precipitation occurs.[1]

Troubleshooting Table
Observation Root Cause Corrective Action

Cloudy / White Precipitate
Elemental Sulfur formation due

to acidity or bacterial action.[1]

Discard. Prepare fresh solution

with boiled water and

.

Endpoint returns to Blue
Air oxidation of excess Iodide

to Iodine (post-titration).[1]

Ignore color return after 30

seconds. This is normal.

Molarity decreases rapidly
Bacterial contamination

(Thiobacillus).[1]

Ensure glassware is sterile;

increase boiling time of water.

[1]

High pH (>10) Excess carbonate added.[1]
High pH promotes oxidation to

sulfate.[1] Adjust formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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